Cas no 1261943-78-5 (4-(2-Chloro-5-methoxyphenyl)phenol)

• Product Name: 4-(2-Chloro-5-methoxyphenyl)phenol
• CAS No: 1261943-78-5
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18312941
• CID: 2765055
• PubChem ID: 53218642
• Update Time: 2025-11-02

4-(2-Chloro-5-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00683559
• MFCD18312941
• SCHEMBL7771075
• 1261943-78-5
• 4-(2-CHLORO-5-METHOXYPHENYL)PHENOL
• 2'-Chloro-5'-methoxy[1,1'-biphenyl]-4-ol
• 4-(2-Chloro-5-methoxyphenyl)phenol, 95%
• 4-(2-Chloro-5-methoxyphenyl)phenol

• MDL： MFCD18312941
• Inchi： 1S/C13H11ClO2/c1-16-11-6-7-13(14)12(8-11)9-2-4-10(15)5-3-9/h2-8,15H,1H3
• InChI Key： XGEVLALAMRTIGY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=CC=1)O)OC

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chloro-5-methoxyphenyl)phenol

Professional Introduction to Compound with CAS No 1261943-78-5 and Product Name: 4-(2-Chloro-5-methoxyphenyl)phenol

4-(2-Chloro-5-methoxyphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No) 1261943-78-5, is a significant compound in the realm of pharmaceutical chemistry and molecular biology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and methoxy substituents on a phenyl ring imparts distinct reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The 4-(2-Chloro-5-methoxyphenyl)phenol structure is characterized by a biphenolic framework, where the chloro group at the 2-position and the methoxy group at the 5-position contribute to its chemical behavior. This arrangement allows for multiple possible reaction pathways, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed transformations. These features make it a versatile building block for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(2-Chloro-5-methoxyphenyl)phenol and its derivatives. Research has indicated that compounds with similar structural motifs may exhibit inhibitory effects on various biological targets, including kinases, enzymes, and receptors. For instance, studies have suggested that modifications of this scaffold could lead to the development of new antiviral or anticancer agents.

One of the most compelling aspects of 4-(2-Chloro-5-methoxyphenyl)phenol is its role in synthesizing small molecules that interact with protein targets. The chloro and methoxy groups provide handles for further functionalization, enabling chemists to tailor the compound's properties for specific applications. For example, recent advancements in drug discovery have leveraged this compound as a precursor in generating molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has been particularly keen on exploring derivatives of 4-(2-Chloro-5-methoxyphenyl)phenol due to its potential in modulating inflammatory pathways. In vitro studies have shown that certain analogs of this compound can inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are key players in inflammatory responses. These findings have opened up new avenues for developing treatments for chronic inflammatory diseases.

Moreover, the agrochemical sector has also shown interest in 4-(2-Chloro-5-methoxyphenyl)phenol due to its structural similarity to known herbicides and fungicides. By modifying its chemical framework, researchers aim to develop environmentally friendly alternatives that are effective against pests while minimizing ecological impact. This dual application highlights the compound's broad utility across different sectors of chemical research.

The synthesis of 4-(2-Chloro-5-methoxyphenyl)phenol typically involves multi-step organic reactions starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, 4-(2-Chloro-5-methoxyphenyl)phenol (CAS No 1261943-78-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like 4-(2-Chloro-5-methoxyphenyl)phenol will undoubtedly play a pivotal role in shaping the future of drug discovery and molecular medicine.